Etilefrine

Description

Etilefrine is a sympathomimetic medication used as an antihypotensive agent to treat orthostatic hypotension . Marketed under the brand name Effortil, among others, it can be administered orally or via injection . As an alpha-agonist agent with vasoconstrictor effects, etilefrine helps prevent vasovagal syncope by reducing venous pooling and counteracting reflex arteriolar vasodilation . It functions as an agonist of the α1- and β1-adrenergic receptors, increasing cardiac contractility and output by enhancing stroke volume, venous tone, and central venous pressure .

The drug is rapidly absorbed following oral administration, reaching peak concentrations within 30 minutes, with an oral bioavailability of approximately 50% . Etilefrine is metabolized through conjugation in the liver and gastrointestinal tract, with about 80% of the drug excreted in urine within 24 hours . Common side effects include nausea, tremors, and palpitations . It is important to note precautions for individuals with cardiovascular diseases, hyperthyroidism, diabetes mellitus, or Parkinson's disease .

Etilefrine is a substituted phenethylamine derivative, related to epinephrine, phenylephrine, and norfenefrine .

• CAS No.: 709-55-7
• Product Name: Etilefrine
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-[2-(ethylamino)-1-hydroxyethyl]phenol
• Standard InChI: InChI=1S/C10H15NO2/c1-2-11-7-10(13)8-4-3-5-9(12)6-8/h3-6,10-13H,2,7H2,1H3
• Standard InChIKey: SQVIAVUSQAWMKL-UHFFFAOYSA-N
• SMILES: CCNCC(C1=CC(=CC=C1)O)O
• Canonical SMILES: CCNCC(C1=CC(=CC=C1)O)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: Adrenam; Adrianol, Ethyl; Bioflutin; Cardanat; Circupon; Effortil; Efortil; Ethyl Adrianol; Ethyladrianol; Ethylnorphenylephrine; Ethylphenylephrine; Eti Puren; Eti-Puren; etil von ct; Etilefrin; Etilefrin AL; Etilefrin ratiopharm; Etilefrin-ratiopharm; Etilefrine; Etilefrine Hydrochloride; Etilefrine Pivalate Hydrochloride; Fetanol; Hydrochloride, Etilefrine; Hydrochloride, Etilefrine Pivalate; Phetanol; Pivalate Hydrochloride, Etilefrine; Thomasin
• PubChem Compound: 3306
• Last Modified: Aug 15 2023